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Acid Brown 425 textile dyeing protocol wool
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Compound Focus: Acid Brown 425

CAS No.: 119509-49-8

Cat. No.: S1820944

Chemical Profile of Acid Brown 425

The table below summarizes the key identifying information for Acid Brown 425 from the search results:

Property Description

Chemical Name Acid Brown 425 [1]

CAS Number 119509-49-8 [1] [2]

C.l. Index Acid Brown 425 [2]

Common Synonyms Sandoderm Brown G; Everacid Brown EG [1]

Recommended Wool, nylon, silk, leather (shoe uppers, upholstery, garments), paper,
Applications and ink [3].

One research paper highlights a specific behavioral characteristic of this dye: in the simultaneous
photodegradation of a mixture of dyes, Acid Brown 425 was found to be the most persistent, indicating it

may have higher stability compared to Acid Red 97 and Acid Orange 61 [4] [5].

Protocol for Dyeing Wool with Acid Brown 425
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Since a specific protocol for Acid Brown 425 was not found, the following is a generalized method for
dyeing wool with acid dyes, synthesized from commercial guidelines and recent research. You can use this as

a template, adjusting concentrations and temperatures as needed for your specific research goals [6] [7].

The workflow below outlines the key stages of the wool dyeing process.
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(Start Dyeing Process)

Fiber and Dye Preparation

(1. Scour wool to remove impurities)

(2. Rinse and wet out fibers)

(3. Dissolve dye powder in hot water)

Dyeing Cycle
y

1. Prepare dye bath
with Glauber's salt
at 40-50°C

2. Enter pre-wetted wool
run for 10-15 min

i

(3. Add acid (Vinegar/citric))

slowly to lower pH

4. Raise temperature to
80-100°C over 30-45 min

5. Hold at final temperature
for 30-45 min

Post-Processing
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4
1. Cool dye bath slowly
to 50-60°C
2. Remove and rinse wool
in cool water
(3. Dry at room temperature)

Click to download full resolution via product page

Materials and Reagents

Fiber: Scoured wool yarn or fabric.
Dyestuff: Acid Brown 425.
Chemicals: Acetic acid (vinegar) or Citric Acid, Glauber's salt (sodium sulfate) [6].

Equipment: Beakers, hot plate, thermometer, measuring cylinders, glass rods, pH meter, balance.

Detailed Methodology

¢ Fiber Preparation (Scouring): Thoroughly scour the wool in a warm, mild detergent solution to
remove natural oils and processing contaminants. Rinse well before dyeing [8].

¢ Dye Solution Preparation: Make a stock solution by dissolving the Acid Brown 425 dye powder in
hot deionized water. A typical concentration for a medium shade depth is 1.5-2.0% on the weight of
the fiber (owf). For full black or navy shades, this may increase to 4% owf [6].

¢ Dye Bath Setup:

Fill the dye vessel with water (liquor ratio 20:1 to 40:1 is common for lab-scale).

Add the dissolved dye stock solution.

Add 5-10% owf Glauber's salt (based on desired leveling effect).

Enter the pre-wetted wool and operate the apparatus for 10-15 minutes at a low temperature

(40-50°C).

¢ Dyeing Cycle:

o Gradually raise the temperature to the target (e.g., 80-100°C) over 30-45 minutes.

[e]

o

(e]

[¢]
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o Slowly add acetic acid or citric acid to adjust the pH to the desired acidic range (typically pH 4-
6). The gradual addition promotes level dyeing.

o Continue dyeing at the target temperature for 30-45 minutes to allow for full exhaustion and
fixation.

¢ Post-processing:

o After the dyeing cycle, allow the bath to cool down slowly to about 50-60°C.

o Remove the wool and rinse thoroughly with cool water until the rinse water is clear.

o Air-dry the dyed wool at room temperature.

Experimental Desigh & Research Parameters

For a more comprehensive study, you can investigate the thermodynamic and kinetic aspects of the dyeing
process. The following table summarizes key parameters and models derived from recent research on wool

dyeing with acid dyes.

Aspect Parameters & Models Key Findings from Literature

| Dyeing Kinetics | Common Models: Pseudo-second-order, Cegarra-Puente [8] [9]. Key Metric: Half-
dyeing time (t1/2). | UV/Ozone pretreatment can double the dyeing rate and significantly increase initial dye
exhaustion (e.g., from 15.2% to 38.6% in first 5 mins) [7]. | | Adsorption Isotherms | Common Models:
Langmuir, Freundlich [8]. | Acid dye adsorption on wool often follows the Langmuir model, suggesting
monolayer adsorption on specific sites [8]. Theoretical sorption capacity can vary by wool breed (e.g., 164
mg/g for Leicester vs. 144 mg/g for Dartmoor wool with Acid Red 1) [8]. | | Thermodynamics | Key
Parameters: Standard affinity (-Ap°), enthalpy (AH°), entropy (AS°), activation energy (Ea) [8] [7]. |
UV/Ozone treatment may reduce the heat and entropy of dyeing without changing the standard affinity of the
dye for the fiber [7]. | | Process Optimization | Variables: Temperature, pH, time, salt concentration.
Advanced Treatment: UV/Ozone pretreatment to modify fiber surface [7]. | Higher temperatures (e.g., up to

363 K/90°C) generally shorten half-dyeing times and increase diffusion coefficients [9]. |

The diagram below illustrates the logical flow for planning experiments to investigate these parameters.
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Core Experimental Investigations Data Modeling & Fitting
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Conclusion

I hope this consolidated information provides a solid foundation for your research on Acid Brown 425. The

key points to note are:

¢ Dye Identity: Acid Brown 425 (CAS 119509-49-8) is applicable to wool and other protein fibers.
¢ Persistence: It shows higher persistence in degradation studies compared to some other acid dyes

[4] [5].

¢ Protocol Basis: A robust dyeing protocol can be built upon standard acid dyeing methods, with
parameters fine-tuned through kinetic and thermodynamic studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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